Cas no 643755-30-0 (Phenol, 2-[(dodecylimino)methyl]-5-(dodecyloxy)-)

• Product Name: Phenol, 2-[(dodecylimino)methyl]-5-(dodecyloxy)-
• CAS No: 643755-30-0
• MF: C₃₁H₅₅NO₂
• MW: 473.773909807205
• CID: 423950
• PubChem ID: 136275179
• Update Time: 2025-04-19

Phenol, 2-[(dodecylimino)methyl]-5-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(dodecylimino)methyl]-5-(dodecyloxy)-
• 3-dodecoxy-6-[(dodecylamino)methylidene]cyclohexa-2,4-dien-1-one
• 6-[(DODECYLAMINO)METHYLIDENE]-3-(DODECYLOXY)CYCLOHEXA-2,4-DIEN-1-ONE
• DTXSID20514376
• 643755-30-0

• Inchi： 1S/C31H55NO2/c1-3-5-7-9-11-13-15-17-19-21-25-32-28-29-23-24-30(27-31(29)33)34-26-22-20-18-16-14-12-10-8-6-4-2/h23-24,27-28,33H,3-22,25-26H2,1-2H3/b32-28+
• InChI Key： FILKQCWNKIBWRI-VEWQFJOQSA-N
• SMILES： O(C1C=CC(=C(C=1)O)/C=N/CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 473.42355
• Monoisotopic Mass: 473.42328000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82